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Compound of Interest

Compound Name: Melatonin-d3

Cat. No.: B12417793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Melatonin-d3 (N-acetyl-5-methoxytryptamine-d3), a deuterated analog of the neurohormone

melatonin. Given its critical role as an internal standard in analytical methodologies and as a

tracer in metabolic studies, a thorough understanding of its safe handling, storage, and quality

control is paramount for ensuring experimental accuracy and laboratory safety.

Chemical and Physical Properties
Melatonin-d3 is structurally identical to melatonin, with the exception of three deuterium atoms

replacing three hydrogen atoms on the N-acetyl group. This isotopic labeling results in a higher

molecular weight, which allows for its differentiation from endogenous melatonin in mass

spectrometry-based assays.
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Property Value Reference

Molecular Formula C₁₃H₁₃D₃N₂O₂ N/A

Appearance Light yellow powder solid [1]

Melting Point 118 °C / 244.4 °F [1]

Boiling Point 512.8 °C / 955 °F [1]

Flash Point 264 °C / 507.2 °F [1]

Solubility
Soluble in methanol, ethanol,

and chloroform
N/A

Safety and Handling
While Melatonin-d3 is not classified as a hazardous substance, it is a physiologically active

compound and should be handled with care.[2][3] The following guidelines are based on

standard laboratory practices for handling chemical reagents and physiologically active

substances.

Hazard Identification and Personal Protective Equipment
(PPE)
The toxicological properties of Melatonin-d3 have not been fully investigated.[1] As a

precaution, it should be handled in a manner that minimizes exposure.
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Hazard Recommended PPE

Inhalation

Work in a well-ventilated area or use a chemical

fume hood. For dusty conditions, an N95

respirator is recommended.[2]

Skin Contact
Wear appropriate protective gloves and a lab

coat.[1][2]

Eye Contact
Wear safety glasses or chemical safety goggles.

[1]

Ingestion
Avoid ingestion. Do not eat, drink, or smoke in

laboratory areas.[4]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If symptoms occur, get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention if

irritation develops or persists.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if you

feel unwell.[1]

Storage and Stability
Proper storage is crucial to maintain the integrity of Melatonin-d3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://safety.caltech.edu/root-pages/cytotoxic-or-chemotherapeutic-drug-guidelines
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://safety.caltech.edu/root-pages/cytotoxic-or-chemotherapeutic-drug-guidelines
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.starodub.nl/updates/revised-ich-guideline-q2r1-on-validation-of-analytical-procedures/
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.benchchem.com/product/b12417793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Recommendation

Temperature
Keep refrigerated or at -20 °C for long-term

storage.[2]

Light Store in a light-resistant container.[3]

Atmosphere
Keep in a dry and well-ventilated place. Keep

container tightly closed.[1]

Incompatible Materials Avoid strong oxidizing agents.[1]

A study on melatonin powder stability showed it to be stable for at least 6 months at room

temperature (15°C to 25°C) when protected from light and moisture.[5]

Spill and Disposal Procedures
In case of a spill, sweep up the solid material, avoiding dust formation, and place it in a suitable

container for disposal.[1] Waste material must be disposed of in accordance with national and

local regulations.[3]

Experimental Protocols
The primary application of Melatonin-d3 is as an internal standard for the quantification of

melatonin in biological matrices by liquid chromatography-mass spectrometry (LC-MS). The

following are representative protocols for the quality control and use of Melatonin-d3.

Quality Control Workflow
A robust quality control program is essential to ensure the identity, purity, and isotopic

enrichment of Melatonin-d3.

Material Receipt Quality Control Testing Release and Use

Receive Melatonin-d3 Identity Confirmation (NMR, MS)Sample for testing Purity Assessment (HPLC-UV) Isotopic Enrichment (NMR, MS) Material meets specificationsCompare to specifications Release for use as Internal Standard
If Pass
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Figure 1: Quality control workflow for Melatonin-d3.

Protocol for Identity and Isotopic Enrichment by NMR
Spectroscopy
Objective: To confirm the chemical structure and determine the isotopic enrichment of

Melatonin-d3.

Methodology:

Sample Preparation: Dissolve a precisely weighed amount of Melatonin-d3 in a suitable

deuterated solvent (e.g., DMSO-d₆).

¹H-NMR Acquisition: Acquire a proton NMR spectrum. The absence or significant reduction

of the signal corresponding to the N-acetyl protons (around 1.8-2.0 ppm) compared to the

other proton signals confirms deuterium incorporation.

¹³C-NMR Acquisition: Acquire a carbon-13 NMR spectrum to confirm the carbon skeleton of

the molecule.

Data Analysis: Compare the acquired spectra with a reference spectrum of non-deuterated

melatonin to confirm the identity. Isotopic enrichment can be estimated by comparing the

integration of the residual N-acetyl proton signal to a non-deuterated proton signal within the

molecule.

Protocol for Purity Assessment by HPLC-UV
Objective: To determine the chemical purity of Melatonin-d3.

Methodology:

Standard and Sample Preparation: Prepare a stock solution of Melatonin-d3 in a suitable

solvent (e.g., methanol). Prepare a series of calibration standards by diluting the stock

solution.

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV detector at 222 nm.

Analysis: Inject the sample and standards onto the HPLC system.

Data Analysis: Determine the purity by calculating the area percentage of the main peak

relative to the total peak area.

Protocol for Quantification of Melatonin in Plasma using
Melatonin-d3 as an Internal Standard (LC-MS/MS)
Objective: To accurately quantify the concentration of melatonin in a plasma sample.

Methodology:

Sample Preparation:

To a known volume of plasma, add a known amount of Melatonin-d3 internal standard

solution.

Perform a protein precipitation step by adding a solvent like acetonitrile.

Vortex and centrifuge to pellet the proteins.

Transfer the supernatant to a clean tube and evaporate to dryness.

Reconstitute the residue in the mobile phase.

LC-MS/MS Conditions:

LC System: A UHPLC system with a C18 column.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.
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MRM Transitions:

Melatonin: Monitor the transition of the precursor ion (m/z 233.1) to a specific product

ion (e.g., m/z 174.1).[6]

Melatonin-d3: Monitor the transition of the precursor ion (m/z 236.1) to the same

product ion (m/z 174.1).[6]

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of melatonin to the peak

area of Melatonin-d3 against the concentration of the melatonin standards.

Determine the concentration of melatonin in the plasma samples from the calibration

curve.
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Figure 2: LC-MS/MS sample preparation workflow.

Biological Pathways
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A fundamental understanding of melatonin's biosynthesis and signaling is essential for

researchers working with Melatonin-d3.

Melatonin Biosynthesis
Melatonin is synthesized from the amino acid tryptophan in the pineal gland.[1]
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Figure 3: Melatonin biosynthesis pathway.

Melatonin Receptor Signaling
Melatonin exerts its effects primarily through two G-protein coupled receptors, MT1 and MT2.

[4]
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Figure 4: Simplified melatonin receptor signaling pathway.

This technical guide provides a comprehensive overview of the safety, handling, and analytical

considerations for Melatonin-d3. By adhering to these guidelines, researchers can ensure the

integrity of their experiments and maintain a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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